8-(3,5-dimethyl-1H-pyrazol-1-yl)-3-methyl-1-[2-(piperidin-1-yl)ethyl]-7-propyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione

• IUPAC Name: 8-(3,5-dimethylpyrazol-1-yl)-3-methyl-1-(2-piperidin-1-ylethyl)-7-propylpurine-2,6-dione
• InChI: InChI=1S/C21H31N7O2/c1-5-9-26-17-18(22-20(26)28-16(3)14-15(2)23-28)24(4)21(30)27(19(17)29)13-12-25-10-7-6-8-11-25/h14H,5-13H2,1-4H3
• InChI Key: VRUFTRVYQMACEP-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C2=C(N=C1N3C(=CC(=N3)C)C)N(C(=O)N(C2=O)CCN4CCCCC4)C
• Molecular Formula: C21H31N7O2
• Molecular Weight: 413.5 g/mol

Description

The compound is a complex organic molecule that includes several functional groups and rings, including a pyrazole ring and a purine ring. Pyrazole is a five-membered ring with two nitrogen atoms, and purine is a two-ring structure that forms the basis of several important biomolecules, including DNA and RNA nucleotides.

Synthesis Analysis

While specific synthesis methods for this compound are not available, pyrazole compounds can be synthesized through the reaction of α,β-unsaturated carbonyl compounds with hydrazine. Purine compounds, on the other hand, can be synthesized through several methods, including the Traube purine synthesis.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple rings and functional groups. The pyrazole ring is a five-membered ring with two nitrogen atoms, and the purine structure is a larger, two-ring structure with four nitrogen atoms.

Chemical Reactions Analysis

Pyrazole compounds can undergo a variety of reactions, including reactions with primary amines to form enamino nitriles. Purine compounds can also undergo a variety of reactions, particularly at the nitrogen atoms.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on the specific structure and functional groups present. In general, pyrazole compounds are characterized by π-excess aromatic heterocycle, flat and rigid structure, and thermal stability.

Future Directions

Future research could focus on synthesizing this compound and studying its properties and potential applications. Given the biological activity of many pyrazole and purine compounds, it could have potential uses in medicine or other fields.